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Compound of Interest

Compound Name: TERT activator-2

Cat. No.: B15584753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The reactivation of telomerase, the enzyme responsible for maintaining telomere length,

presents a promising therapeutic avenue for combating age-related diseases and promoting

cellular longevity. This guide provides a comprehensive meta-analysis of preclinical studies on

various natural and synthetic telomerase reverse transcriptase (TERT) activators. We present a

comparative overview of their efficacy, outline the experimental protocols used to assess their

activity, and visualize the key signaling pathways involved in their mechanism of action.

Quantitative Comparison of TERT Activator
Performance
The following tables summarize the quantitative data on the efficacy of various natural and

synthetic TERT activators as reported in preclinical studies. The primary measure of efficacy

presented is the fold increase in telomerase activity in human cells compared to untreated

controls.
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Compound/
Formulation

Source Cell Type
Concentrati
on

Fold
Increase in
Telomerase
Activity

Reference(s
)

08AGTLF

Centella

asiatica

extract

Human

PBMCs
0.02 µg/mL 8.8 [1][2]

Oleanolic

Acid

Olea

europaea

(Olive)

Human

PBMCs
1 µg/mL 5.9 [1][2]

Nutrient 4

Astragalus

membranace

us extract

formulation

Human

PBMCs
12.8 µg/mL 4.3 [1][2]

TA-65

Astragalus

membranace

us extract

Human T-

cells
Not Specified 1.3 - 3.3

Human

PBMCs

0.16 - 0.32

µg/mL
~2 [1]

Maslinic Acid

Olea

europaea

(Olive)

Human

PBMCs
10 µg/mL 2 [1][2]

Resveratrol
Grapes,

Berries

Human Aortic

Smooth

Muscle Cells

Not Specified
Upregulation

of hTERT

PBMCs: Peripheral Blood Mononuclear Cells
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Compound
Mechanism of
Action

Cell/Tissue
Type

Reported
Effect

Reference(s)

TERT Activator

Compound

(TAC)

Upregulates

TERT

transcription via

MEK/ERK/AP-1

cascade

Human

Fibroblasts

Doubled TERT

mRNA levels

GRN510
Small molecule

activator

Hematopoietic

progenitors (ex

vivo), Bone

marrow and lung

tissue (in vivo)

2 - 4 fold

increase in

telomerase

activity

Experimental Protocols
A fundamental technique for quantifying telomerase activity in the cited studies is the Telomeric

Repeat Amplification Protocol (TRAP) assay.

Telomeric Repeat Amplification Protocol (TRAP) Assay
The TRAP assay is a highly sensitive, PCR-based method to detect and quantify telomerase

activity.

Objective: To measure the enzymatic activity of telomerase in cell or tissue extracts.

Methodology:

Cell Lysis:

Harvest cultured cells (e.g., human PBMCs) and wash with a phosphate-buffered saline

(PBS) solution.

Resuspend the cell pellet in a lysis buffer containing a non-ionic detergent (e.g., NP-40)

and protease inhibitors.
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Incubate on ice to allow for cell lysis and the release of cellular contents, including the

telomerase enzyme.

Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the

soluble proteins.

Telomerase Extension Reaction:

Prepare a reaction mixture containing the cell lysate, a synthetic oligonucleotide substrate

(TS primer), dNTPs, and a reaction buffer.

Incubate the mixture at a temperature optimal for telomerase activity (typically 25-30°C).

During this step, active telomerase in the lysate adds telomeric repeats (TTAGGG) to the

3' end of the TS primer.

PCR Amplification:

Following the extension reaction, add a reverse primer (ACX) and Taq DNA polymerase to

the reaction mixture.

Perform PCR to amplify the extended products. The forward primer is the TS primer, and

the reverse primer is complementary to the telomeric repeats.

Include an internal control in the PCR reaction to monitor for PCR inhibition.

Detection and Quantification:

The amplified products are separated by polyacrylamide gel electrophoresis (PAGE).

Visualize the DNA fragments using a DNA-binding dye (e.g., SYBR Green). Active

telomerase will produce a characteristic ladder of bands with 6 base-pair increments.

Quantify the intensity of the bands using densitometry to determine the relative telomerase

activity compared to a control. Alternatively, quantitative PCR (qPCR) can be used for

more precise quantification.

Signaling Pathways and Experimental Workflows
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The following diagrams, generated using Graphviz, illustrate the key signaling pathways

implicated in TERT activation by the studied compounds, as well as a generalized workflow for

assessing telomerase activators.
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Signaling pathways of various TERT activators.
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Generalized workflow for assessing TERT activators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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